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Compound of Interest

Compound Name: Butylphenyl methylpropional, (+)-

Cat. No.: B12648755

For Researchers, Scientists, and Drug Development Professionals

Butylphenyl methylpropional (BMHCA), a synthetic fragrance ingredient also known as lilial,
has faced increasing scrutiny and regulatory restrictions due to its toxicological profile,
particularly concerning reproductive toxicity.[1][2] This has led to a ban on its use in cosmetics
in the European Union.[1] Consequently, the safety of structurally similar fragrance aldehydes
is of significant interest. This guide provides a comparative toxicological overview of BMHCA
and its analogues, Bourgeonal, Cyclamen aldehyde, Florhydral, and Silvial, focusing on key
endpoints of skin sensitization, reproductive toxicity, and genotoxicity. The information is
intended to assist researchers and professionals in the fields of toxicology, drug development,

and fragrance safety assessment.

Executive Summary of Toxicity Data

The following table summarizes the available quantitative toxicity data for Butylphenyl
methylpropional and its selected analogues. Direct comparison is facilitated by presenting key
toxicological endpoints in a standardized format.
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Skin Reproductive
Compound CAS Number Sensitization Toxicity Genotoxicity
(LLNA EC3) (NOAEL)
No in vivo
Butylphenyl N genotoxic
_ Weak sensitizer 5 mg/kg bw/day ]
methylpropional 80-54-6 potential, some
(EC3 >10%) (oral, rat) ) o
(BMHCA) equivocal in vitro
findings
Moderate 5 mg/kg/day )
Bourgeonal 18127-01-0 . Not genotoxic
sensitizer (oral, rat)
N Adverse effects
Cyclamen Weak sensitizer Not expected to
103-95-7 on sperm ]
aldehyde (EC3 =22.3%) ] be genotoxic
maturation (rat)
No mutagenic
N NOAEL: 250 o
Not classified as activity detected
Florhydral 125109-85-5 N mg/kg bw/day ]
a sensitizer in standard
(oral, rat, FO/P)
assays
o Data not Data not Data not
Silvial 6658-48-6 ) ] )
available available available

Note: NOAEL (No Observed Adverse Effect Level) and EC3 (Effective Concentration to
produce a 3-fold increase in lymphocyte proliferation) values are key metrics for assessing

reproductive toxicity and skin sensitization potential, respectively. A lower EC3 value indicates a

higher sensitizing potential.

Detailed Toxicological Profiles

Butylphenyl methylpropional (BMHCA)

BMHCA has been extensively studied, leading to its classification as a reproductive toxicant

(Repr. 1B) in the European Union.[2]

o Skin Sensitization: BMHCA is considered a weak skin sensitizer.[3]
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e Reproductive Toxicity: The primary concern with BMHCA is its reproductive toxicity. The
Scientific Committee on Consumer Safety (SCCS) concluded that BMHCA is not safe for use
in cosmetic products due to the risk of reproductive toxicity. The No Observed Adverse Effect
Level (NOAEL) for reproductive toxicity in a rat oral study was established at 5 mg/kg
bw/day.

o Genotoxicity: While some in vitro studies showed equivocal results, the overall assessment,
including in vivo data, indicates that BMHCA is not considered to have a genotoxic potential.

Bourgeonal

Bourgeonal is a structural analogue of BMHCA, also used as a fragrance ingredient.
» Skin Sensitization: Bourgeonal is classified as a skin sensitizer.[4]

o Reproductive Toxicity: Studies have indicated that Bourgeonal is suspected of damaging
fertility or the unborn child.[4] A NOAEL for reproductive toxicity has been reported as 5
mg/kg/day in a GLP and OECD 422-compliant study in rats.[5] The Risk Assessment
Committee (RAC) of the European Chemicals Agency (ECHA) has proposed classifying
Bourgeonal and related substances as category 1B reproductive toxicants due to their
metabolism to 4-tert-butylbenzoic acid (TBBA), a known reproductive toxicant.[6]

o Genotoxicity: Available data suggest that Bourgeonal is not genotoxic.[5]

Cyclamen aldehyde

Cyclamen aldehyde is another widely used fragrance aldehyde with structural similarities to
BMHCA.

o Skin Sensitization: It is classified as a weak skin sensitizer, with a reported EC3 value of
22.3% in the Local Lymph Node Assay (LLNA).[3]

o Reproductive Toxicity: Repeated dose studies in rats have shown adverse effects on sperm
maturation. This toxicity is linked to its metabolite, p-isopropyl-benzoic acid (p-iPBA).

o Genotoxicity: Cyclamen aldehyde is not expected to be genotoxic.
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Florhydral

Florhydral is a fragrance ingredient with a floral scent.
o Skin Sensitization: It is not classified as a skin sensitizer at typical use concentrations.[7]

e Reproductive Toxicity: Available data indicates no evidence of reproductive or developmental
toxicity.[7] A NOAEL of 250 mg/kg bodyweight for male rats (FO/P) has been reported.[8]

o Genotoxicity: Standard assays have not detected any mutagenic activity for Florhydral.[7][9]

Silvial
Silvial is another analogue, though less toxicological data is publicly available. It is a powerful
muguet fragrance ingredient.[10] Further research is required to fully assess its toxicity profile.

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies following
internationally recognized guidelines from the Organisation for Economic Co-operation and
Development (OECD).

Skin Sensitization: Local Lymph Node Assay (LLNA) -
OECD TG 429

The LLNA is the preferred method for assessing the skin sensitization potential of chemicals.
The principle of the test is that sensitizers induce a primary proliferation of lymphocytes in the
lymph nodes draining the site of application.

o Test System: Mice (CBA/Ca or CBA/J strain).

e Procedure: A minimum of four animals per group are treated with the test substance at
various concentrations, along with a vehicle control group. The test substance is applied to
the dorsum of the ear for three consecutive days.

o Endpoint: On day 6, the animals are injected with 3H-methyl thymidine or an alternative
label. The draining auricular lymph nodes are excised, and the incorporation of the label is
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measured as disintegrations per minute (DPM). The Stimulation Index (SI) is calculated by
dividing the mean DPM per test group by the mean DPM of the vehicle control group.

 Interpretation: A substance is classified as a sensitizer if the Sl is = 3. The EC3 value, the
estimated concentration of the test substance required to produce an Sl of 3, is calculated to
determine the potency of the sensitizer.

Click to download full resolution via product page

Reproductive/Developmental Toxicity Screening Test -
OECD TG 421 & 422

These screening tests are designed to provide initial information on the potential effects of a
substance on reproduction and development.

Test System: Rats.

e Procedure (OECD 422): The test substance is administered to male and female rats for a
pre-mating period, during mating, gestation, and lactation. Males are dosed for a minimum of
four weeks, and females continue to be dosed until day 13 post-partum.

» Endpoints: Observations include effects on gonadal function, mating behavior, conception,
parturition, and the growth and development of the F1 offspring. Histopathological
examination of the reproductive organs is also conducted.

« Interpretation: The No Observed Adverse Effect Level (NOAEL) for parental systemic toxicity,
reproductive performance, and offspring development is determined.

Click to download full resolution via product page

In Vitro Genotoxicity Assays

A battery of in vitro tests is typically used to assess the genotoxic potential of a substance,
including tests for gene mutations and chromosomal aberrations.
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o Bacterial Reverse Mutation Test (Ames Test) - OECD TG 471: This test uses strains of
Salmonella typhimurium and Escherichia coli to detect point mutations.

e In Vitro Mammalian Cell Micronucleus Test - OECD TG 487: This test detects damage to
chromosomes or the mitotic apparatus in mammalian cells by identifying micronuclei in the
cytoplasm of interphase cells.

Signaling Pathways in Toxicity

The toxicity of fragrance aldehydes can be mediated through various signaling pathways. Two
key pathways are the Aryl Hydrocarbon Receptor (AHR) pathway, involved in the metabolism of
xenobiotics, and the Androgen Receptor (AR) signaling pathway, which can be disrupted by
endocrine-active compounds.

Aryl Hydrocarbon Receptor (AHR) Signaling Pathway

The AHR is a ligand-activated transcription factor that regulates the expression of genes
involved in the metabolism of foreign compounds.

Click to download full resolution via product page

Androgen Receptor (AR) Signaling Pathway

The AR is a steroid hormone receptor that plays a crucial role in male reproductive
development and function. Certain chemicals can act as antagonists to the AR, disrupting
normal endocrine signaling.

Click to download full resolution via product page

Conclusion

The toxicological data compiled in this guide highlight the concerns associated with Butylphenyl
methylpropional, particularly its reproductive toxicity. While some of its analogues, such as
Florhydral, appear to have a more favorable safety profile, others, like Bourgeonal, share
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similar toxicological concerns. For several analogues, including Silvial, a significant lack of
publicly available data prevents a comprehensive safety assessment. This underscores the
importance of thorough toxicological evaluation of all structural analogues of substances of
concern. The provided experimental protocols and signaling pathway diagrams offer a
framework for understanding and conducting further research in this area. As regulatory
landscapes continue to evolve, a data-driven approach to the safety assessment of fragrance
ingredients is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12648755#comparing-toxicity-of-butylphenyl-
methylpropional-with-its-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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